Cas no 1152-48-3 (2-Propen-1-one,1-(4-nitrophenyl)-3-phenyl-)
1152-48-3 structure
Product Name:2-Propen-1-one,1-(4-nitrophenyl)-3-phenyl-
CAS No:1152-48-3
MF:C15H11NO3
MW:253.252743959427
CID:174427
PubChem ID:5291959
Update Time:2025-04-19
2-Propen-1-one,1-(4-nitrophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(4-nitrophenyl)-3-phenyl-
- (E)-1-(4-nitrophenyl)-3-phenylprop-2-en-1-one
- 4NITROCHALCONE
- 1-(4-Nitrophenyl)-3-phenyl-2-propen-1-one
- 1-(4-nitro-phenyl)-3-phenyl-propenone
- 4NITROCHALCONE(4'-NITROISOMER)
- 4'-Nitro-chalkon
- benzal-(4-nitro)acetophenone
- Styryl 4-nitrophenyl ketone
- Styryl(4-nitrophenyl) ketone
- 2-Propen-1-one, 1-(4-nitrophenyl)-3-phenyl-, (E)-
- PD148009
- (2E)-1-(4-nitrophenyl)-3-phenylprop-2-en-1-one
- ST051246
- DTXSID101246917
- 1152-48-3
- AI3-22120
- 1-(4-nitrophenyl)-3-phenylprop-2-en-1-one
- MLS002637682
- 20432-02-4
- (E)-1-(4-Nitrophenyl)-3-phenyl-2-propen-1-one
- CB12019
- (2E)-1-(4-Nitrophenyl)-3-phenyl-2-propen-1-one #
- QLXBMZAOTHBHSM-IZZDOVSWSA-
- (2E)-1-(4-Nitrophenyl)-3-phenyl-2-propen-1-one
- NSC-3322
- SMSF0003643
- MFCD00044848
- (2E)-1-(4-Nitrophenyl)-3-phenyl-2-propene-1-one
- QLXBMZAOTHBHSM-IZZDOVSWSA-N
- 4'-Nitrochalcone
- 2-Propen-1-one, 1-(4-nitrophenyl)-3-phenyl-
- AB00630924-02
- NSC3322
- trans-4'-Nitrochalcone
- NSC 3322
- InChI=1/C15H11NO3/c17-15(11-6-12-4-2-1-3-5-12)13-7-9-14(10-8-13)16(18)19/h1-11H/b11-6+
- CCRIS 1672
- Chalcone, 4'-nitro-, (E)-
- AKOS001377574
- CHEMBL286151
- BIM-0009067.P001
-
- Inchi: 1S/C15H11NO3/c17-15(11-6-12-4-2-1-3-5-12)13-7-9-14(10-8-13)16(18)19/h1-11H/b11-6+
- InChI Key: QLXBMZAOTHBHSM-IZZDOVSWSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 253.07400
- Monoisotopic Mass: 253.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 62.89000
- LogP: 4.01410
2-Propen-1-one,1-(4-nitrophenyl)-3-phenyl- Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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